Cas no 1706279-82-4 (N-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}-1,2-oxazole-5-carboxamide)

• Product Name: N-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}-1,2-oxazole-5-carboxamide
• CAS No: 1706279-82-4
• MF: C₁₅H₁₈N₄O₄S
• MW: 350.392821788788
• CID: 5403913
• PubChem ID: 90521518
• Update Time: 2025-07-19

N-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(3-Pyridinylsulfonyl)-4-piperidinyl]methyl]-5-isoxazolecarboxamide
• AKOS024813559
• N-((1-(pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)isoxazole-5-carboxamide
• 1706279-82-4
• N-[(1-pyridin-3-ylsulfonylpiperidin-4-yl)methyl]-1,2-oxazole-5-carboxamide
• N-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}-1,2-oxazole-5-carboxamide
• F6178-6177

• Inchi： 1S/C15H18N4O4S/c20-15(14-3-7-18-23-14)17-10-12-4-8-19(9-5-12)24(21,22)13-2-1-6-16-11-13/h1-3,6-7,11-12H,4-5,8-10H2,(H,17,20)
• InChI Key： NOFKUHNACSYSPK-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(N1CCC(CNC(C2=CC=NO2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 350.10487624g/mol
• Monoisotopic Mass: 350.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 114Ų

Additional information on N-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}-1,2-oxazole-5-carboxamide

Introduction to N-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}-1,2-oxazole-5-carboxamide (CAS No. 1706279-82-4)

N-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}-1,2-oxazole-5-carboxamide (CAS No. 1706279-82-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a piperidine core functionalized with a pyridine-3-sulfonyl group, linked to a 1,2-oxazole moiety. The unique structural features of this molecule make it a promising candidate for various biological applications, particularly in the realm of drug discovery and therapeutic intervention.

The chemical structure of N-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}-1,2-oxazole-5-carboxamide incorporates several key pharmacophoric elements that are known to enhance binding affinity and selectivity towards biological targets. The piperidine ring is a common scaffold in many bioactive molecules due to its ability to mimic the binding pockets of enzymes and receptors. In this compound, the piperidine ring is further modified with a pyridine-3-sulfonyl group, which introduces additional hydrogen bonding capabilities and potential interactions with polar residues in protein targets.

The presence of the 1,2-oxazole ring adds another layer of complexity to the molecule, providing a rigid framework that can optimize the orientation of the functional groups within the binding site. Oxazole rings are known for their ability to engage in hydrogen bonding and π-stacking interactions, making them valuable components in drug design. The carboxamide group at the 5-position of the oxazole ring further enhances the molecule's solubility and bioavailability, which are critical factors in pharmaceutical development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of N-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}-1,2-oxazole-5-carboxamide with various biological targets. These studies have highlighted its potential as an inhibitor of enzymes involved in inflammatory pathways and as a modulator of receptor activity. For instance, preliminary simulations suggest that this compound may interact with cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and play a significant role in pain and inflammation.

In addition to its anti-inflammatory potential, N-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}-1,2-oxazole-5-carboxamide has shown promise in preclinical studies as a candidate for treating neurological disorders. The structural features of this molecule allow it to cross the blood-brain barrier, making it a viable candidate for central nervous system (CNS) applications. Research has indicated that it may interact with neurotransmitter receptors such as serotonin and dopamine receptors, which are implicated in conditions like depression and anxiety.

The synthesis of N-{[1-(pyridine-3-sulfonyl)piperidin-4-yl]methyl}-1,2-oxazole-5-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the pyridine-3-sulfonyl group into the piperidine ring necessitates careful handling to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently.

The pharmacokinetic properties of N-{[1-(pyridine-3-sulfonyl)piperidin-4-y]methyl}-1,2-o<0x200B8azole-x<0x200B8carboxamide have been thoroughly evaluated in vitro and in vivo. These studies have revealed that it exhibits favorable pharmacokinetic profiles, including adequate solubility, stability under physiological conditions, and reasonable bioavailability. Such characteristics are essential for ensuring that the compound reaches its target site effectively and remains active long enough to exert its therapeutic effects.

The safety profile of this compound is another critical aspect that has been extensively studied. Preliminary toxicology studies have shown that N-{[1-(pyridine-x<0x200B83-sulfonyl)piperidin-x<0x200B84-y]methyl}-x<0x200B81,x<0x200B82-o<0x200B8xzole-x<0x200B85-carboxamide is well-tolerated at relevant doses, suggesting its potential for clinical development without significant safety concerns.

The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. N-{[1-(pyridine-x<0x200B83-sulfonyl)piperidin-x<0x200B84-y]methyl}-x<0x200B81,x<0x200B82-o<0x200B8xzole-x<0x200B85-carboxamide exemplifies how innovative molecular design can lead to breakthroughs in medicine. Its unique structural features and promising biological activity make it a valuable asset in the ongoing quest to develop more effective treatments for various diseases.

In conclusion, N-{[1-(pyridine-x<0x200B83-sulfonyl)piperidin-x<0x200B84-y]methyl}-x<0x200B8<00A02><00A02><00A02><00A02><00A02><00A02><00A02><00A02><00A02><00A02><00A02><00A02><00A02><00A02><00A02>xcarboxamide (CAS No. 1706279-xcarboxamide) is a multifaceted compound with significant potential in pharmaceutical applications. Its intricate structure, coupled with its favorable pharmacokinetic and safety profiles, positions it as a promising candidate for further clinical investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs.